4-(Methanesulfonylmethyl)cyclohexan-1-amine
Cat. No. B8760788
M. Wt: 191.29 g/mol
InChI Key: ISVAEECBNYJRAX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08461328B2
Procedure details
(4-Methanesulfonylmethyl-cyclohexyl)-carbamic acid benzyl ester (0.54 g, 1.66 mmol) in ethanol (15 mL, IMS grade) under nitrogen was treated with 10% palladium/carbon (0.18 g, 0.17 mmol). The mixture was purged with hydrogen gas and was stirred under an atmosphere of hydrogen (balloon) for 16 hours. The catalyst was filtered off through Celite® and the filter cake rinsed several times with ethanol. The filtrate was concentrated and then purified by column chromatography on Isolute® SCX-2 cartridge (eluting with MeOH then 2M NH3 in MeOH). The relevant fractions were combined concentrated under vacuum to afford 0.32 g (95%) 4-methanesulfonylmethyl-cyclohexylamine as clear oil that was used without further purification. LCMS (Method I, ESI): RT=0.35 min, m+H=191.9.
Name
(4-Methanesulfonylmethyl-cyclohexyl)-carbamic acid benzyl ester
Quantity
0.54 g
Type
reactant
Reaction Step One
Yield
95%
Identifiers
|
REACTION_CXSMILES
|
C(OC(=O)[NH:10][CH:11]1[CH2:16][CH2:15][CH:14]([CH2:17][S:18]([CH3:21])(=[O:20])=[O:19])[CH2:13][CH2:12]1)C1C=CC=CC=1>C(O)C.[Pd]>[CH3:21][S:18]([CH2:17][CH:14]1[CH2:15][CH2:16][CH:11]([NH2:10])[CH2:12][CH2:13]1)(=[O:19])=[O:20]
|
Inputs
Step One
|
Name
|
(4-Methanesulfonylmethyl-cyclohexyl)-carbamic acid benzyl ester
|
|
Quantity
|
0.54 g
|
|
Type
|
reactant
|
|
Smiles
|
C(C1=CC=CC=C1)OC(NC1CCC(CC1)CS(=O)(=O)C)=O
|
|
Name
|
|
|
Quantity
|
15 mL
|
|
Type
|
solvent
|
|
Smiles
|
C(C)O
|
|
Name
|
|
|
Quantity
|
0.18 g
|
|
Type
|
catalyst
|
|
Smiles
|
[Pd]
|
Conditions
Stirring
|
Type
|
CUSTOM
|
|
Details
|
was stirred under an atmosphere of hydrogen (balloon) for 16 hours
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The mixture was purged with hydrogen gas
|
FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
The catalyst was filtered off through Celite®
|
WASH
|
Type
|
WASH
|
|
Details
|
the filter cake rinsed several times with ethanol
|
CONCENTRATION
|
Type
|
CONCENTRATION
|
|
Details
|
The filtrate was concentrated
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
purified by column chromatography on Isolute® SCX-2 cartridge (
|
WASH
|
Type
|
WASH
|
|
Details
|
eluting with MeOH
|
CONCENTRATION
|
Type
|
CONCENTRATION
|
|
Details
|
The relevant fractions were combined concentrated under vacuum
|
Outcomes
Product
Details
Reaction Time |
16 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CS(=O)(=O)CC1CCC(CC1)N
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.32 g | |
| YIELD: PERCENTYIELD | 95% | |
| YIELD: CALCULATEDPERCENTYIELD | 100.8% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
